Cas no 1795430-42-0 (1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one)
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(tetrahydro-7-phenyl-1,4-thiazepin-4(5H)-yl)-2-[3-(trifluoromethyl)phenyl]-
- 1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one
-
- Inchi: 1S/C20H20F3NOS/c21-20(22,23)17-8-4-5-15(13-17)14-19(25)24-10-9-18(26-12-11-24)16-6-2-1-3-7-16/h1-8,13,18H,9-12,14H2
- InChI Key: OXHUAGHMENTEGC-UHFFFAOYSA-N
- SMILES: C(=O)(N1CCC(C2=CC=CC=C2)SCC1)CC1=CC=CC(C(F)(F)F)=C1
Experimental Properties
- Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 510.2±50.0 °C(Predicted)
- pka: -1.08±0.40(Predicted)
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6481-0327-2μmol |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one |
1795430-42-0 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0327-5μmol |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one |
1795430-42-0 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0327-10μmol |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one |
1795430-42-0 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0327-20μmol |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one |
1795430-42-0 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0327-1mg |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one |
1795430-42-0 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0327-2mg |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one |
1795430-42-0 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0327-3mg |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one |
1795430-42-0 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0327-4mg |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one |
1795430-42-0 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0327-5mg |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one |
1795430-42-0 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0327-10mg |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one |
1795430-42-0 | 10mg |
$79.0 | 2023-09-08 |
1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one
1-(7-Phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one: A Comprehensive Overview
1-(7-Phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one, with the CAS number 1795430-42-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiazepanes, which are known for their diverse pharmacological properties, including anticonvulsant, anxiolytic, and neuroprotective effects.
The core structure of 1-(7-Phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one consists of a thiazepane ring fused with a phenyl group and a trifluoromethyl-substituted phenyl group. The presence of the trifluoromethyl group is particularly noteworthy as it imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. Recent studies have highlighted the importance of trifluoromethyl groups in enhancing the potency and selectivity of various pharmaceutical agents.
In terms of its synthesis, 1-(7-Phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one can be prepared through a multi-step process involving the formation of the thiazepane ring followed by functionalization with the phenyl and trifluoromethyl-substituted phenyl groups. The synthetic route often involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to achieve high yields and stereoselectivity. These methods have been optimized to ensure scalability and reproducibility in both academic and industrial settings.
The biological evaluation of 1-(7-Phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one has revealed its potential as a lead compound for various therapeutic applications. Preclinical studies have demonstrated that this compound exhibits potent activity against several biological targets, including GABA receptors and ion channels. Its ability to modulate these targets suggests potential applications in the treatment of neurological disorders such as epilepsy and anxiety disorders.
Furthermore, recent research has explored the pharmacokinetic properties of 1-(7-Phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development. The compound's high lipophilicity and low molecular weight contribute to its good oral bioavailability and brain penetration, which are crucial factors for central nervous system (CNS) drugs.
In addition to its potential therapeutic applications, 1-(7-Phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one has also been studied for its utility as a research tool. Its unique structure and biological activity make it valuable for investigating the mechanisms underlying various neurological processes. For instance, it has been used in in vitro assays to study receptor-ligand interactions and in animal models to evaluate its effects on behavior and cognition.
The safety profile of 1-(7-Phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one is another important aspect that has been extensively investigated. Toxicological studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity (NCE), further safety assessments are necessary before it can be advanced to clinical trials.
In conclusion, 1-(7-Phenyl-1,4-thiazepan-4-y l)-2-[3-(trifluoromethyl)phen yl]eth an - 1 - one (CAS No. 1795430 - 42 - 0 ) represents a promising compound in the field of medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing studies are expected to provide more insights into its full potential and pave the way for its eventual clinical application.
1795430-42-0 (1-(7-phenyl-1,4-thiazepan-4-yl)-2-[3-(trifluoromethyl)phenyl]ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)